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Compound of Interest

Compound Name: 2-Acetylthiophene

Cat. No.: B1664040 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a thorough overview of the commercial landscape for 2-
Acetylthiophene (CAS No. 88-15-3), a key intermediate in the pharmaceutical and flavor

industries. This document details global suppliers, technical specifications, pricing structures,

and common synthesis protocols to assist researchers and developers in sourcing and utilizing

this versatile compound.

Introduction to 2-Acetylthiophene
2-Acetylthiophene, also known as methyl 2-thienyl ketone, is an organosulfur compound with

the chemical formula C₆H₆OS.[1] It presents as a colorless to light yellow or brown liquid and is

recognized for its nutty, sulfurous aroma with popcorn-like notes.[2][3] This compound is a

critical building block in the synthesis of a variety of active pharmaceutical ingredients (APIs),

including Tiamonium Iodide, Suprofan, Stepronin, and Tenonitrozole.[4][5] Its properties also

make it valuable in the formulation of flavors and fragrances.

Commercial Suppliers and Global Availability
2-Acetylthiophene is readily available from a wide range of chemical suppliers, from large

multinational corporations to specialized regional manufacturers. These suppliers cater to

different scales of demand, from laboratory research quantities to industrial bulk orders.

Major Global Laboratory-Scale Suppliers:
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These suppliers are ideal for research and development purposes, offering high-purity grades

in convenient pack sizes.

Supplier Purity Available Pack Sizes

Sigma-Aldrich (Merck) ≥98% 25g, 100g, 500g

Thermo Fisher Scientific 98%, 99% 100g, 500g

TCI America >98.0% (GC) 25g, 100g, 500g

Santa Cruz Biotechnology ≥98% Inquire for pack sizes

Matrix Scientific ≥98% (GC) 100g, 500g

Key Bulk and Industrial-Scale Suppliers:
For pilot-scale and commercial manufacturing, a number of companies in Asia, particularly in

India and China, are prominent producers and distributors of 2-Acetylthiophene.
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Supplier Country Purity Notes

Leache Chem Ltd. China Producer
Leading producer in

China.

Sarex Overseas India Bulk Producer

Focus on custom

synthesis and contract

manufacturing.

ChemicalBull India Manufacturer

High-quality

production at a

modern facility.

CDH Fine Chemical India Manufacturer
ISO certified

manufacturer.

Otto Chemie Pvt. Ltd. India Manufacturer

Offers various grades

for different

applications.

COLORKEM China Manufacturer
Supplies to a global

market.

ATOMPHARMA India Manufacturer

Supplier of

pharmaceutical

intermediates.

Tianjin Yuansu

Chemical
China Supplier Offers 99% min purity.

Below is a diagram illustrating the general landscape of 2-Acetylthiophene suppliers.
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Supplier landscape for 2-Acetylthiophene.

Technical Specifications and Data
Consistency in the quality of starting materials is paramount in research and drug development.

The following table summarizes the typical specifications for commercially available 2-
Acetylthiophene.
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Parameter Specification Source

CAS Number 88-15-3

Molecular Formula C₆H₆OS

Molecular Weight 126.18 g/mol

Appearance
Colorless to light yellow/brown

liquid

Purity (Assay by GC) ≥98.0%

Melting Point 10-11 °C

Boiling Point 214 °C

Density 1.168 g/mL at 25 °C

Refractive Index
1.5640 to 1.5660 (20°C, 589

nm)

Solubility
Insoluble in water; Soluble in

chloroform, hexanes.

For detailed impurity profiles and specific batch data, it is always recommended to request a

Certificate of Analysis (CoA) from the supplier. Many major suppliers provide access to CoAs

on their websites.

Pricing and Commercial Tiers
The price of 2-Acetylthiophene is subject to market fluctuations, order volume, and purity

grade. The following table provides an estimated price range based on currently available data.
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Quantity Price Range (USD) Notes

25g - 100g $18 - $65
Laboratory scale, high-purity

grades.

500g $90 - $140
For larger lab experiments and

pilot studies.

Bulk (per kg) ~$11 - $15
Industrial grade, prices are

highly variable.

The general workflow for procuring 2-Acetylthiophene is outlined in the diagram below.
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General procurement workflow for 2-Acetylthiophene.
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Experimental Protocols: Synthesis of 2-
Acetylthiophene
The most common method for the industrial synthesis of 2-Acetylthiophene is the Friedel-

Crafts acylation of thiophene. Below are representative protocols for both traditional and

greener synthesis approaches.

Traditional Friedel-Crafts Acylation using a Lewis Acid
Catalyst
This method typically employs a Lewis acid like aluminum chloride (AlCl₃) or stannic chloride

(SnCl₄).

Materials:

Thiophene

Acetyl chloride or Acetic anhydride

Anhydrous aluminum chloride (AlCl₃)

Dichloromethane (CH₂Cl₂) (solvent)

Hydrochloric acid (aqueous solution)

Saturated aqueous sodium bicarbonate

Anhydrous magnesium sulfate

Round-bottom flask, dropping funnel, condenser, magnetic stirrer, ice bath.

Procedure:

In a clean, dry round-bottom flask equipped with a magnetic stirrer and a dropping funnel,

dissolve thiophene in anhydrous dichloromethane under an inert atmosphere (e.g., nitrogen).

Cool the mixture in an ice bath to 0-5 °C.
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Slowly add anhydrous aluminum chloride to the stirred solution.

Add acetyl chloride dropwise from the dropping funnel, maintaining the temperature below

10 °C.

After the addition is complete, allow the reaction mixture to stir at room temperature for 2-3

hours.

Quench the reaction by carefully pouring the mixture into a beaker containing crushed ice

and concentrated hydrochloric acid.

Separate the organic layer. Wash the organic layer sequentially with water, saturated sodium

bicarbonate solution, and finally with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent

under reduced pressure.

The crude product can be purified by vacuum distillation to yield 2-Acetylthiophene.

Greener Synthesis using a Solid Acid Catalyst
Recent advancements have focused on more environmentally friendly methods using reusable

solid acid catalysts like zeolites.

Materials:

Thiophene

Acetic anhydride

Hβ zeolite catalyst

Round-bottom flask, condenser, thermometer, magnetic stirrer, heating mantle.

Procedure:

In a 50 mL round-bottom flask, combine 8.4 g (0.1 mol) of thiophene and 30.6 g (0.3 mol) of

acetic anhydride.
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Add 1.17 g of fresh Hβ zeolite catalyst to the mixture.

Heat the reaction mixture to 60 °C using a water bath and stir vigorously.

Monitor the reaction progress using Gas Chromatography (GC). A near-complete conversion

of thiophene is expected within 2-4 hours.

After the reaction is complete, cool the mixture to room temperature.

The solid catalyst can be recovered by filtration for regeneration and reuse.

The liquid product is then purified by distillation to obtain 2-Acetylthiophene with a high

yield (typically >98%).

The chemical transformation is depicted in the following reaction diagram.

Reactants

Product

Thiophene

->

+

Acetyl Chloride / Acetic Anhydride

2-Acetylthiophene

Catalyst
(e.g., AlCl₃ or Zeolite)
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Friedel-Crafts acylation of thiophene.

Conclusion
2-Acetylthiophene is a readily available and commercially significant chemical intermediate

with a well-established supply chain. For research and development, numerous global
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suppliers offer high-purity grades in small quantities. For larger-scale and manufacturing

purposes, a competitive market exists, particularly among producers in India and China. When

sourcing this material, it is crucial to obtain and verify technical specifications through a

Certificate of Analysis to ensure consistency and quality for its intended application in

pharmaceutical synthesis or other high-purity uses. The development of greener synthesis

protocols offers a promising avenue for more sustainable industrial production.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://www.benchchem.com/product/b1664040?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Acetylthiophene
https://www.chemicalbook.com/msds/2-acetylthiophene.htm
https://www.indiamart.com/proddetail/2-acetyl-thiophene-2856450637297.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5259889.htm
https://patents.google.com/patent/CN101880271A/en
https://patents.google.com/patent/CN101880271A/en
https://www.benchchem.com/product/b1664040#commercial-availability-and-suppliers-of-2-acetylthiophene
https://www.benchchem.com/product/b1664040#commercial-availability-and-suppliers-of-2-acetylthiophene
https://www.benchchem.com/product/b1664040#commercial-availability-and-suppliers-of-2-acetylthiophene
https://www.benchchem.com/product/b1664040#commercial-availability-and-suppliers-of-2-acetylthiophene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664040?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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